Cas no 14131-42-1 (p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside)

p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside Properties

Names and Identifiers

• a-D-Glucopyranoside,4-nitrophenyl, 2,3,4,6-tetraacetate
• p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside
• (4-NITRO)PHENYL-2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GLUCOPYRANOSIDE
• P-NITROPHENYL 2,3,4,6-TETRA-O-ACETYL-A-D-GLUCOPYRANOSIDE
• p-Nitrophenyl-2,3,4,
• [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(4-nitrophenoxy)oxan-2-yl]methyl acetate
• 4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-alpha-D-glucopyranoside
• 4-Nitrophenyl tetra-O-acetyl-alpha-D-glucopyranoside
• 4-Nitrophenyl2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside
• 4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside
• 4-Nitrophenyl alpha-D-Glucopyranoside 2,3,4,6-Tetraacetate
• P-NITROPHENYL 2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GLUCOPYRANOSIDE
• 14131-42-1
• p-nitrophenyl alpha-d-glucopyranoside tetraacetate
• p-Nitrophenyl-2,3,4,6-Tetra-O-acetyl-?-D-glucopyranoside
• Allyltetraisopropylphosphorodiamidite
• p-Nitrophenyl-2,3,4,6-tetra-O-acetyl- alpha -D-glucopyranoside
• 4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-I+/--D-glucopyranoside
• 4-Nitrophenyl 2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside
• SCHEMBL7051328
• AKOS022180280
• [(2R,3R,4S,5R,6R)-3,4,5-TRIS(ACETYLOXY)-6-(4-NITROPHENOXY)OXAN-2-YL]METHYL ACETATE
• a-D-Glucopyranoside,4-nitrophenyl,2,3,4,6-tetraacetate
• (2R,3R,4S,5R,6R)-2-(acetoxymethyl)-6-(4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-alpha-D-glucopyranoside
• alpha-D-Glucopyranoside, 4-nitrophenyl, 2,3,4,6-tetraacetate
• W-201212
• DTXSID00535564
• p-Nitrophenyl alpha-D-Glucopyranoside 2,3,4,6-Tetraacetate
• p-Nitrophenyl 2,3,4,6-tetra-O-acetyl-alpha-D-glucopyranoside
• p-Nitrophenyl-2,3,4,6-tetra-O-acetyl-a-D-glucopyranoside
• +Expand

• InChIKey： BEUISCKWILNFIL-OBKDMQGPSA-N
• Inchi： InChI=1S/C20H23NO12/c1-10(22)28-9-16-17(29-11(2)23)18(30-12(3)24)19(31-13(4)25)20(33-16)32-15-7-5-14(6-8-15)21(26)27/h5-8,16-20H,9H2,1-4H3/t16-,17-,18+,19-,20+/m1/s1
• SMILES： CC(OC[C@H]1O[C@H](OC2C=CC([N+]([O-])=O)=CC=2)[C@H](OC(=O)C)[C@@H](OC(=O)C)[C@@H]1OC(=O)C)=O

Computed Properties

• Exact Mass: 469.12200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 11
• Monoisotopic Mass: 469.12202517g/mol
• Heavy Atom Count: 33
• Complexity: 742
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 170Ų

Experimental Properties

• LogP: 1.57990
• PSA: 169.48000
• Melting Point: 113 ºC
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),